4-ethoxy-N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-methylbenzenesulfonamide

• IUPAC Name: 4-ethoxy-N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C21H26N2O5S/c1-4-28-20-10-9-18(12-15(20)2)29(25,26)22-17-8-7-16-6-5-11-23(19(16)13-17)21(24)14-27-3/h7-10,12-13,22H,4-6,11,14H2,1-3H3
• InChI Key: YPANKIFIUNIHOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(CCCN3C(=O)COC)C=C2)C
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

The compound “4-ethoxy-N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-methylbenzenesulfonamide” is a chemical substance with the molecular formula C22H28N2O5S and a molecular weight of 432.54. It is not intended for human or veterinary use and is available for research use only.

Scientific Research Applications

Fluorescent Probes for Zn(II) Detection

The synthesis and preliminary spectroscopic study of analogues of a Zinquin-related fluorophore have been explored, focusing on their ability to form fluorescent complexes with Zn(II). These compounds exhibit a bathochromic shift in their ultraviolet/visible spectra upon Zn(II) addition, indicating their potential as specific fluorophores for Zn(II) detection. The study identifies compounds that form significantly more fluorescent complexes than others, providing insights into their application in biological and chemical sensing of Zn(II) (Kimber et al., 2003).

Antimicrobial Activity

Research into novel 4-{[(8-Hydroxyquinolin-5-yl)methyl]amino}benzenesulfonamide and its oxinates has demonstrated significant antimicrobial activity against various strains of bacteria and fungi. The study provides a basis for the development of new antimicrobial agents, indicating the broad application of these compounds in combating infectious diseases (Vanparia et al., 2010).

Pharmacological Applications

Investigations into quinazoline derivatives for their diuretic and antihypertensive properties have revealed compounds exhibiting potent activity. This research contributes to the understanding of the structure–activity relationship of these compounds, opening pathways for the development of new therapeutic agents for hypertension and related conditions (Rahman et al., 2014).

Alzheimer's Disease Research

A study on the synthesis, enzyme inhibitory kinetics mechanism, and computational study of N-(4-methoxyphenethyl)-N-(substituted)-4-methylbenzenesulfonamides has demonstrated significant acetylcholinesterase inhibitory activity. These findings highlight the potential of these compounds as therapeutic agents for Alzheimer’s disease, providing a foundation for future drug development (Abbasi et al., 2018).

Environmental Monitoring

The development of a SPE-LC-MS/MS method for detecting low concentrations of pharmaceuticals in industrial waste streams showcases the application of related compounds in environmental monitoring. This research underscores the importance of detecting and monitoring pharmaceutical contaminants in water bodies, contributing to environmental protection efforts (Deegan et al., 2011).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available sources.